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Compound of Interest

Compound Name: Dbm-C5-VC-pab-mmae

Cat. No.: B15606175

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular characteristics of Dbm-C5-
VC-pab-mmae, an antibody-drug conjugate (ADC) linker-payload system.

Core Molecular Data

The quantitative molecular data for Dbm-C5-VC-pab-mmae and its constituent components
are summarized below. This information is critical for various aspects of drug development,
including stoichiometric calculations for conjugation, analytical characterization, and
pharmacokinetic modeling.
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Molecular Weight (

Component Molecular Formula Source
g/mol )
Dbm-C5-VC-pab-
C68H103Br2N11015  1474.42 [1][2113]
mmae
Dibenzoylmethane
C15H1202 224.25 [41516][71[8]

(Dbm)

Valine-Citrulline-p-
. C18H29N504 (for
aminobenzyl (VC- ) 379.5 [9]
Val-Cit-PAB-OH)

PAB)
Monomethyl auristatin
C39H67N507 717.99 [LO][11][12]
E (MMAE)
p-Aminobenzyl
C7HONO 123.15 [13][14][15]

alcohol (PAB)

Note: The molecular weight for VC-PAB is for the hydroxyl form and serves as an
approximation for the core peptide linker structure.

Experimental Protocols

Detailed experimental protocols for the synthesis of Dbm-C5-VC-pab-mmae are not publicly
available in the provided search results. The synthesis of such complex molecules is often
proprietary. However, a general synthesis strategy can be inferred from the structure, likely
involving the sequential coupling of the individual components. A representative synthesis of a
similar ADC linker, Fmoc-VC-PAB-MMAE, involves the reaction of an activated ester of the
linker (Fmoc-VC-PAB-PNP) with MMAE in the presence of HOBt in a solvent mixture of DMF
and pyridine[16].

Visualizing the Molecular Assembly

The logical relationship between the components of Dbm-C5-VC-pab-mmae can be visualized
as a sequential assembly. The following diagram illustrates this assembly, starting from the
cytotoxic payload (MMAE) and extending to the antibody conjugation moiety (Dbm).
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Logical assembly of Dbm-C5-VC-pab-mmae components.

Signaling and Workflow Diagrams

The mechanism of action for an ADC utilizing the Dbm-C5-VC-pab-mmae system involves a
series of steps from administration to cytotoxic effect. The following workflow diagram
illustrates this process.
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Workflow of ADC action from circulation to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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